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Compound of Interest |

4-(2-Chlorophenyl)-1,3-thiazole-2-
Compound Name:
carboxylic acid

CAS No.: 1211505-13-3

Cat. No.: B572999

Get Quote

\ J

This document provides a comprehensive safety and handling guide for 4-(2-
Chlorophenyl)-1,3-thiazole-2-carboxylic acid. As specific safety data for this compound is
not extensively published, this guide has been constructed by leveraging data from its close
structural isomer, 2-(4-chlorophenyl)-1,3-thiazole-4-carboxylic acid (CAS No. 17228-98-7), a
common and scientifically accepted practice for provisional hazard assessment of novel
chemical entities.[1][2] This approach allows for the implementation of robust safety protocols
while acknowledging the need for future compound-specific testing.

The core of this molecule, a substituted thiazole carboxylic acid, is a versatile scaffold in the
development of pharmaceuticals and agrochemicals.[3] Its biological activity makes it a
valuable building block for synthesizing molecules with potential anti-inflammatory,
antimicrobial, or antifungal properties.[3][4] Given its intended use in research and
development, a thorough understanding of its potential hazards and handling requirements is
paramount for ensuring personnel safety and experimental integrity.
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Section 1: Compound Identification and
Physicochemical Properties

Proper identification is the foundation of chemical safety. The distinction between the target
compound and its surrogate is critical for documentation and future data acquisition.

Target Compound: 4-(2- Surrogate Compound: 2-
Property Chlorophenyl)-1,3-thiazole- (4-Chlorophenyl)-1,3-
2-carboxylic acid thiazole-4-carboxylic acid
4-(2-chlorophenyl)-1,3- 2-(4-chlorophenyl)-1,3-
IUPAC Name ( P y)- ) ( P y)- )
thiazole-2-carboxylic acid thiazole-4-carboxylic acid[2]
CAS Number Not readily available 17228-98-7[1][2]
Molecular Formula C10HeCINO2S[2] C10HeCINO2S[2]
Molecular Weight 239.68 g/mol [2][3] 239.68 g/mol [2][3]

Data not available (Predicted: ) )
Appearance ] ) Off-white solid[3]
Off-white solid)

Melting Point Data not available 187-190°CJ[1]
Boiling Point Data not available 441.9°C at 760 mmHg[1]
) > 97% (Assumed for research-
Purity = 97% (HPLC)[3]
grade)

Section 2: Hazard Identification and GHS
Classification (Provisional)

The Globally Harmonized System (GHS) provides a universal standard for chemical
classification. Based on aggregated data from multiple suppliers for the 4-chloro isomer, a
provisional classification for the 2-chloro isomer is established.[2]

GHS Pictogram:

Signal Word:Warning[1][2]

© 2026 BenchChem. All rights reserved. 2/10 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/2-_4-Chloro-phenyl_-thiazole-4-carboxylic-acid
https://www.echemi.com/sds/2-4-chlorophenyl-1-3-thiazole-4-carboxylic-acid-pd180727147007.html
https://pubchem.ncbi.nlm.nih.gov/compound/2-_4-Chloro-phenyl_-thiazole-4-carboxylic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/2-_4-Chloro-phenyl_-thiazole-4-carboxylic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/2-_4-Chloro-phenyl_-thiazole-4-carboxylic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/2-_4-Chloro-phenyl_-thiazole-4-carboxylic-acid
https://www.chemimpex.com/products/17177
https://pubchem.ncbi.nlm.nih.gov/compound/2-_4-Chloro-phenyl_-thiazole-4-carboxylic-acid
https://www.chemimpex.com/products/17177
https://www.chemimpex.com/products/17177
https://www.echemi.com/sds/2-4-chlorophenyl-1-3-thiazole-4-carboxylic-acid-pd180727147007.html
https://www.echemi.com/sds/2-4-chlorophenyl-1-3-thiazole-4-carboxylic-acid-pd180727147007.html
https://www.chemimpex.com/products/17177
https://pubchem.ncbi.nlm.nih.gov/compound/2-_4-Chloro-phenyl_-thiazole-4-carboxylic-acid
https://www.echemi.com/sds/2-4-chlorophenyl-1-3-thiazole-4-carboxylic-acid-pd180727147007.html
https://pubchem.ncbi.nlm.nih.gov/compound/2-_4-Chloro-phenyl_-thiazole-4-carboxylic-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b572999?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Hazard Statement(s):

o H302: Harmful if swallowed.[1][2] This is the primary hazard classification reported
consistently for the surrogate compound.

Precautionary Statement(s):

e P264: Wash hands and any exposed skin thoroughly after handling.[1]

e P270: Do not eat, drink or smoke when using this product.[1]

e P301 + P317: IF SWALLOWED: Get medical help.[1]

e P330: Rinse mouth.[1]

e P501: Dispose of contents/container to an approved waste disposal plant.[1][5]

The logic for this provisional assessment is based on the principle of structural similarity. Both
isomers share the same molecular formula, molecular weight, and core functional groups
(chlorophenyl, thiazole, carboxylic acid). These groups are the primary drivers of the
compound's toxicological properties. Therefore, it is reasonable to assume a similar acute oral
toxicity profile until specific data for the 2-chloro isomer becomes available.
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Caption: Standard laboratory handling workflow.

Personal Protective Equipment (PPE)

The selection of PPE is based on a risk assessment of the potential hazards.

Eye/Face Protection: Wear tightly fitting safety goggles with side-shields conforming to EN
166 (EU) or NIOSH (US) standards. [1]* Skin Protection:

o Wear a flame-retardant laboratory coat.

o Handle with chemical-resistant gloves (e.g., nitrile). Gloves must be inspected prior to use
and replaced immediately if signs of degradation appear. [1]* Respiratory Protection: If
engineering controls (i.e., fume hood) are not available or if dust formation is significant,
use a full-face respirator with an appropriate particulate filter. [1]

Section 4: Emergency Procedures

Rapid and correct response to an exposure or spill is critical. Personnel must be familiar with

these procedures before beginning work.

First-Aid Measures

If Inhaled: Move the victim into fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration and seek immediate medical attention. [1]* Following Skin Contact:
Take off contaminated clothing immediately. Wash the affected area with soap and plenty of
water for at least 15-20 minutes. [1][6]If skin irritation occurs, get medical advice. [5]*
Following Eye Contact: Rinse cautiously with pure water for at least 15 minutes, holding the
eyelids open. [1][S]Remove contact lenses, if present, after the first 5 minutes, then continue
rinsing. [6]Seek immediate medical attention.

Following Ingestion: Rinse mouth with water. Do NOT induce vomiting. [1]Never give
anything by mouth to an unconscious person. Call a Poison Control Center or doctor
immediately. [1]

Accidental Release Measures (Spills)
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e Personal Precautions: Evacuate personnel to safe areas. Avoid dust formation and breathing
vapors or dust. [1]Ensure adequate ventilation. Wear the prescribed PPE.

e Environmental Precautions: Prevent further leakage or spillage if it is safe to do so. Do not
let the chemical enter drains or waterways. [1]3. Containment and Cleaning Up:

o For small spills, collect the material using a method that does not generate dust (e.g.,

gently sweep or vacuum).

o For larger spills, contain the spilled material if possible. [6] * Place the collected material
into a suitable, labeled, and closed container for disposal. [1][5]
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Exposure or Spill Occurs

action_node
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Caption: Decision tree for emergency first aid response.

Section 5: Storage and Disposal
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o Storage: Store the container tightly closed in a dry, cool, and well-ventilated place.
[1]Recommended storage temperature is between 0-8°C. [3]Store locked up and apart from
incompatible materials such as strong oxidizing agents. [1][7]* Disposal: Disposal of this
substance and its container must be done at an approved waste disposal facility in
accordance with local, regional, and national regulations. [1][5]Do not allow the product to
reach the sewage system.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Provisional Safety and Handling Assessment for
Researchers and Drug Development Professionals]. BenchChem, [2026]. [Online PDF].
Available at: [https://www.benchchem.com/product/b572999/docs#provisional-safety-and-
handling-assessment-for-researchers-and-drug-development-professionals]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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